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Compound of Interest

Compound Name: iso-ADP ribose

Cat. No.: B15554002

Binding Affinity Showdown: Iso-ADP-ribose vs.
ADP-ribose

A Comparative Guide for Researchers in Cellular Signaling and Drug Discovery

In the intricate world of cellular signaling, the post-translational modification of proteins with
ADP-ribose (ADPr) plays a pivotal role in a myriad of biological processes, including DNA
repair, gene regulation, and apoptosis. This modification is primarily carried out by Poly(ADP-
ribose) polymerases (PARPs) and Sirtuins. While mono-ADP-ribosylation (MARYylation)
involves the attachment of a single ADPr unit, poly-ADP-ribosylation (PARylation) leads to the
formation of long chains of ADP-ribose. A key structural component of these chains is iso-ADP-
ribose (iso-ADPr), the smallest internal unit that contains the characteristic ribose-ribose
glycosidic bond. Emerging evidence highlights that specific protein domains can differentiate
between ADP-ribose and iso-ADP-ribose, exhibiting distinct binding affinities that are critical for
their biological function. This guide provides a comprehensive comparison of the binding
affinities of iso-ADP-ribose versus ADP-ribose to selective protein domains, supported by
experimental data and detailed methodologies.

Key Signaling Pathways and Molecular Structures

The structural difference between ADP-ribose and iso-ADP-ribose is fundamental to their
differential recognition by proteins. ADP-ribose is a single unit derived from NAD+, while iso-
ADP-ribose represents the linkage of two ADP-ribose units within a poly(ADP-ribose) chain.
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Structural Comparison of ADP-ribose and iso-ADP-ribose
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Sample Preparation

Gurify protein of interest (e.g., RNF146 WWE domainD [Synthesize or purify iso-ADP-ribose /ADP-ribose)

N T

Gialyze protein and dissolve ligand in identical buffea

,

Gccurately determine concentrations of protein and Iigana

/ITC Experiment

E_oad protein into the sample cell E_oad ligand into the injection syringa

N

Gerform serial injections of ligand into the sample ceD

:

Measure heat changes after each injection

Data Analysis

Integrate the heat signal for each injection

:

Glot heat change per mole of injectant against the molar ratio of ligand to proteiD

:

Git the data to a binding model to determine Kd, n, and AI—D
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Reagent Preparation

[Purify protein of interest] [Synthesize fluorescently labeled iso-ADP-ribose trace) Grepare unlabeled iso-ADP-ribose and ADP-ribose competitor9

\FP Com{'etition Assay

Encubate a fixed concentration of protein and fluorescent tracea

i

Gdd increasing concentrations of unlabeled competitor (iso-ADPr or ADPrD

Y

[Measure fluorescence polarizatior)

Data A‘?alysis

Glot fluorescence polarization against competitor concentratior)

Y

Git the data to a competition binding equation to determine the ICS(D

Y

[Calculate the Ki from the IC50 value]
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Preparation

Qmmobilize protein on a sensor chip) E’repare serial dilutions of iso-ADP-ribose and ADP-ribose in running buffea

éQ‘R Measurement

anect running buffer to establish a baseline)

\

anect analyte (iso-ADPr or ADPr) and monitor associatior)

\

Enject running buffer and monitor dissociatior)
|

v Data Analysis

[Regenerate the sensor surface) [Generate sensorgrams (Response Units vs. TimeD

\

(Fit the association and dissociation curves to a kinetic modeD

\

Getermine the association rate (ka), dissociation rate (kd), and calculate Kd (kdlkaD
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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